(4-Acetamidophenyl)(fluorosulfonyl)sulfamoyl fluoride

• IUPAC Name: N-(4-acetamidophenyl)-N-fluorosulfonylsulfamoyl fluoride
• InChI: InChI=1S/C8H8F2N2O5S2/c1-6(13)11-7-2-4-8(5-3-7)12(18(9,14)15)19(10,16)17/h2-5H,1H3,(H,11,13)
• InChI Key: SMMIWAIOWMUFCR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)N(S(=O)(=O)F)S(=O)(=O)F
• Molecular Formula: C8H8F2N2O5S2
• Molecular Weight: 314.3 g/mol
• CAS RN: 2172794-56-6

Description

“(4-Acetamidophenyl)(fluorosulfonyl)sulfamoyl fluoride”, also known as AISF, is a shelf-stable, crystalline reagent. It is used for the synthesis of fluorosulfates and sulfamoyl fluorides via reaction with phenol and amine nucleophiles.

Synthesis Analysis

AISF is synthesized by adding acetanilide dropwise to a refluxing solution of (diacetoxyiodo)benzene and lithium bis(fluorosulfonyl)imide in 1,2-dichloroethane (DCE).

Molecular Structure Analysis

The molecular formula of AISF is C8H8F2N2O5S2. It has a molecular weight of 314.29.

Chemical Reactions Analysis

AISF is used in the synthesis of fluorosulfates and sulfamoyl fluorides. It reacts with phenol and amine nucleophiles. It is a convenient alternative to the toxic sulfuryl fluoride gas traditionally required for installation of the valuable -SO2F functional group.

Physical And Chemical Properties Analysis

AISF is a crystalline reagent. It is available in the form of powder or crystals. The melting point of AISF is between 146-149°C.

Scientific Research Applications

Synthesis of Fluorosulfates and Sulfamoyl Fluorides

. .

Preparation of Synthetic Precursors

. This is particularly useful in the field of synthetic chemistry where precursor molecules are often required for the synthesis of complex structures.

Applications in Chemical Biology

. While the specific applications in this field are not detailed in the sources, it’s likely that the unique properties of AISF make it useful in various biological contexts.

Polymer Chemistry

. The -SO2F functional group could potentially be used to modify the properties of polymers, although the specific applications are not detailed in the sources.

Cross-Coupling Reactions

. These are important reactions in organic chemistry, used to form carbon-carbon bonds by coupling two different organic substrates.

Deoxyfluorination Applications

. This involves the replacement of a hydroxyl group (-OH) with a fluorine atom, which can significantly alter the properties of a molecule.

Mechanism of Action

Target of Action

The primary targets of AISF are phenol and amine nucleophiles . These nucleophiles play a crucial role in various biochemical reactions, serving as the reactive species that donate an electron pair to form a chemical bond.

Mode of Action

AISF interacts with its targets (phenol and amine nucleophiles) through a process known as fluorosulfurylation . This reaction leads to the synthesis of fluorosulfates and sulfamoyl fluorides . The resulting compounds have a valuable -SO2F functional group .

Biochemical Pathways

The reaction of aisf with phenol and amine nucleophiles suggests its involvement in the synthesis of fluorosulfates and sulfamoyl fluorides . These compounds can be used in various biochemical applications, including the preparation of synthetic precursors, chemical biology, polymer chemistry, cross-coupling, and deoxyfluorination .

Result of Action

The molecular and cellular effects of AISF’s action primarily involve the synthesis of fluorosulfates and sulfamoyl fluorides . These compounds, characterized by the -SO2F functional group, have wide utility in various biochemical applications .

Action Environment

AISF is a bench-stable solid that can be stored and utilized at room temperature . It decomposes at temperatures above its melting point, so heating above 140 °c should be avoided . This suggests that the action, efficacy, and stability of AISF can be influenced by environmental factors such as temperature .

Safety and Hazards

AISF is classified as a combustible solid. It should be stored in a dark place, under an inert atmosphere, and at a temperature between 2-8°C.

Future Directions

AISF is expected to find wide utility in the preparation of synthetic precursors as well as in chemical biology, polymer chemistry, cross-coupling, and deoxyfluorination applications. It was introduced collaboratively with Pfizer and BioDuro.